2-(butylthio)-6-hydroxy-4(3H)-pyrimidinone

• IUPAC Name: 2-butylsulfanyl-4-hydroxy-1H-pyrimidin-6-one
• InChI: InChI=1S/C8H12N2O2S/c1-2-3-4-13-8-9-6(11)5-7(12)10-8/h5H,2-4H2,1H3,(H2,9,10,11,12)
• InChI Key: FRPDHTGXKVGMLG-UHFFFAOYSA-N
• Canonical SMILES: CCCCSC1=NC(=CC(=O)N1)O
• Molecular Formula: C8H12N2O2S
• DSSTOX Substance ID: DTXSID401264574
• Molecular Weight: 200.26 g/mol
• CAS RN: 39067-34-0

Description

Synthesis Analysis

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Molecular Structure Analysis

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Chemical Reactions Analysis

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Physical And Chemical Properties Analysis

This would include properties such as the compound’s melting point, boiling point, solubility, and stability.

Mechanism of Action

The mechanism of action of Ribavirin is not fully understood. However, it is believed to inhibit viral replication by several mechanisms, including the inhibition of inosine monophosphate dehydrogenase (IMPDH), which is essential for the synthesis of guanine nucleotides. Ribavirin has also been shown to induce mutations in the viral genome, which can lead to decreased viral replication.
Biochemical and Physiological Effects:
Ribavirin has been shown to have several biochemical and physiological effects. It can induce hemolytic anemia, which is a decrease in the number of red blood cells. Ribavirin has also been shown to cause teratogenic effects in animal studies. Additionally, it can cause gastrointestinal side effects, such as nausea and vomiting.

Advantages and Limitations for Lab Experiments

Ribavirin has several advantages for lab experiments. It is readily available and relatively inexpensive. It has also been extensively studied, and its mechanism of action is well understood. However, Ribavirin also has several limitations. It can induce hemolytic anemia, which can interfere with experimental results. Additionally, its antiviral activity is not specific to a particular virus, which can make it difficult to use in experiments that require virus-specific inhibition.

Future Directions

For the study of Ribavirin include the development of more specific antiviral drugs, the development of Ribavirin analogs with improved activity and fewer side effects, and the study of its potential immunomodulatory effects.

Scientific Research Applications

Ribavirin has been extensively studied for its antiviral properties. It has been shown to inhibit the replication of several RNA and DNA viruses, including hepatitis C virus, RSV, and influenza virus. Ribavirin has also been studied for its potential antitumor and immunomodulatory effects. It has been shown to induce apoptosis in cancer cells and modulate the immune response by increasing the production of cytokines.

Safety and Hazards

This would involve a description of any known hazards associated with the compound, as well as appropriate safety precautions.